Cas no 2138550-96-4 ({(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane)

• Product Name: {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane
• CAS No: 2138550-96-4
• MF: C₉H₁₇IO
• MW: 268.135155439377
• CID: 5982402
• PubChem ID: 165494517
• Update Time: 2025-07-16

{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane Chemical and Physical Properties

Names and Identifiers

• {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane
• EN300-1137084
• 2138550-96-4
• {[(1-iodo-2-methylpropan-2-yl)oxy]methyl}cyclobutane

• Inchi： 1S/C9H17IO/c1-9(2,7-10)11-6-8-4-3-5-8/h8H,3-7H2,1-2H3
• InChI Key： MZOVMXVOTVMIMW-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCC1CCC1

Computed Properties

• Exact Mass: 268.03241g/mol
• Monoisotopic Mass: 268.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane

Compound Introduction: {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane (CAS No. 2138550-96-4)

Compound {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane, identified by the CAS number 2138550-96-4, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to a class of oxymethyl-substituted cycloalkanes that have garnered considerable attention due to their diverse structural features and potential applications in synthetic chemistry and drug development.

The structural framework of this compound consists of a cyclobutane ring substituted with an iodo-2-methylpropan-2-yl group and an oxymethyl moiety. The presence of the iodine atom makes it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The cycloalkane core imparts rigidity to the molecule, influencing its electronic properties and reactivity patterns.

In recent years, researchers have been exploring the applications of such heterocyclic compounds in medicinal chemistry. The oxymethyl group, for instance, can serve as a versatile handle for further functionalization, enabling the synthesis of more intricate derivatives. These derivatives may exhibit novel biological activities, making them promising candidates for therapeutic intervention.

One of the most intriguing aspects of this compound is its potential role in the development of new pharmaceuticals. The combination of an iodine substituent and a cycloalkane backbone suggests that it could be used to generate molecules with enhanced binding affinity to biological targets. This has led to its investigation as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The oxymethylcyclobutane moiety itself has been studied for its ability to modulate enzyme activity. By serving as a scaffold, it can be engineered to interact with specific protein domains, thereby influencing cellular processes. This has sparked interest in its use as a tool compound for understanding enzyme mechanisms and as a lead compound for drug discovery campaigns.

Recent advancements in computational chemistry have also highlighted the utility of this compound. Molecular modeling studies suggest that its rigid structure could enhance binding stability when interacting with biological macromolecules. Additionally, the presence of the iodine atom allows for easy modification via palladium-catalyzed reactions, providing chemists with a flexible platform for generating structurally diverse libraries.

The synthesis of {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodine atom and nucleophilic additions to establish the oxymethyl group. These synthetic routes highlight the compound's significance as a building block in advanced chemical synthesis.

In conclusion, compound {(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclobutane (CAS No. 2138550-96-4) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications in pharmaceutical research, particularly in the development of kinase inhibitors and enzyme modulators, underscore its importance as a research tool and a candidate for future drug discovery efforts.